2-(2-chloropyridin-4-yl)propan-2-amine dihydroiodide

• CAS No.: 2613385-05-8
• Molecular Formula: C8H13ClI2N2
• Molecular Weight: 426.5

Description

2-(2-chloropyridin-4-yl)propan-2-amine dihydroiodide is a synthetic compound that belongs to the tryptamine class of drugs. It is known for its potent agonistic activity on serotonin receptors, making it structurally similar to other psychoactive substances such as psilocin and DMT.

Preparation Methods

The synthesis of 2-(2-chloropyridin-4-yl)propan-2-amine dihydroiodide typically involves the reaction of 2-chloropyridine with propan-2-amine under specific conditions. The reaction is carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

2-(2-chloropyridin-4-yl)propan-2-amine dihydroiodide undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common reagents and conditions used in these reactions include acidic or basic environments, specific temperatures, and the presence of catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-(2-chloropyridin-4-yl)propan-2-amine dihydroiodide has various scientific research applications, including:

Chemistry: It is used as a reference compound in the study of tryptamine derivatives and their chemical properties.

Biology: It is used in research to understand the interaction of tryptamine derivatives with biological systems, particularly serotonin receptors.

Medicine: It is studied for its potential therapeutic effects, particularly in the treatment of psychiatric disorders.

Industry: It is used in the development of new psychoactive substances and as a precursor in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-(2-chloropyridin-4-yl)propan-2-amine dihydroiodide involves its interaction with serotonin receptors in the brain. As a potent agonist, it binds to these receptors and activates them, leading to various physiological and psychological effects. The molecular targets and pathways involved include the serotonin receptor subtypes and the downstream signaling pathways that mediate the effects of serotonin.

Comparison with Similar Compounds

2-(2-chloropyridin-4-yl)propan-2-amine dihydroiodide is similar to other tryptamine derivatives such as:

Psilocin: A naturally occurring psychedelic compound found in certain mushrooms.

DMT (N,N-Dimethyltryptamine): A powerful psychedelic compound found in various plants and animals.

4-HO-DMT (4-Hydroxy-N,N-dimethyltryptamine): A synthetic tryptamine derivative with similar effects to psilocin.

The uniqueness of this compound lies in its specific chemical structure, which imparts distinct pharmacological properties compared to other tryptamine derivatives.